N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide

• IUPAC Name: N-tert-butyl-2-[methylsulfonyl(naphthalen-1-yl)amino]acetamide
• InChI: InChI=1S/C17H22N2O3S/c1-17(2,3)18-16(20)12-19(23(4,21)22)15-11-7-9-13-8-5-6-10-14(13)15/h5-11H,12H2,1-4H3,(H,18,20)
• InChI Key: DIXJETOBMBYWNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN(C1=CC=CC2=CC=CC=C21)S(=O)(=O)C
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide, also known as BVT.2733, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a significant impact on various biological pathways, making it a promising candidate for the treatment of multiple diseases.

Mechanism of Action

The mechanism of action of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide involves the inhibition of specific enzymes and signaling pathways. For example, in cancer cells, N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide inhibits the activity of specific kinases involved in cell growth and proliferation. Inflammation is also targeted by N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide, which inhibits enzymes involved in the production of inflammatory mediators. In metabolic disorders, N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide modulates specific metabolic pathways to improve glucose homeostasis and reduce weight gain.
Biochemical and Physiological Effects:
N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has been shown to have various biochemical and physiological effects in preclinical studies. For example, in cancer cells, N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has been shown to induce cell cycle arrest and apoptosis, leading to reduced tumor growth. Inflammation is also reduced by N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide, which decreases the production of inflammatory mediators. In metabolic disorders, N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has been shown to improve glucose homeostasis and reduce weight gain.

Advantages and Limitations for Lab Experiments

One advantage of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide is its specificity for specific enzymes and signaling pathways, making it an effective tool for studying these pathways in vitro and in vivo. However, a limitation of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide is its low solubility, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for research on N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide. One area of interest is the development of more potent and selective analogs of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide with improved pharmacokinetic properties. Additionally, further studies are needed to determine the efficacy of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide in clinical settings and to identify potential side effects. Finally, the potential of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide in combination with other therapies should also be explored, as it may have synergistic effects with other drugs.

Scientific Research Applications

N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. In cancer research, N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. Inflammation is another area where N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has been studied, with promising results indicating that it can reduce inflammation by inhibiting specific enzymes. Additionally, N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide has shown potential in treating metabolic disorders such as diabetes and obesity by modulating specific metabolic pathways.